Cas no 72319-24-5 (Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis-)

• Product Name: Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis-
• CAS No: 72319-24-5
• MF: C₅₇H₆₄O₈
• MW: 877.113277435303
• CID: 570260
• PubChem ID: 56843695
• Update Time: 2025-04-19

Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis-
• 2-[[4-[2-[4-[3-[4-[2-[4-[3-[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]propoxy]phenyl]propan-2-yl]phenoxy]propoxy]phenyl]propan-2-yl]phenoxy]methyl]oxirane
• 221METHYLETHYLIDENEBIS41PHENYLENEOXY31PROPANE
• LogP
• oxirane, <wbr>
• DTXSID50888133
• Oxirane, 2,2'-((1-methylethylidene)bis(4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene))bis-
• 2,2'-((1-Methylethylidene)bis(4,1-phenyleneoxy-3,1-propanedioxy)
• 2,2'-((1-Methylethylidene)bis(4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene))bis(oxirane)
• 2,2'-[(1-Methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis[oxirane]
• 72319-24-5
• Oxirane, 2,2'-[(1-methylethylidene)bis[4,1-phenyleneoxy-3,1-propanediyloxy-4,1-phenylene(1-methylethylidene)-4,1-phenyleneoxymethylene]]bis-

• Inchi： 1S/C57H64O8/c1-55(2,41-9-21-47(22-10-41)58-33-7-35-60-49-25-13-43(14-26-49)56(3,4)45-17-29-51(30-18-45)62-37-53-39-64-53)42-11-23-48(24-12-42)59-34-8-36-61-50-27-15-44(16-28-50)57(5,6)46-19-31-52(32-20-46)63-38-54-40-65-54/h9-32,53-54H,7-8,33-40H2,1-6H3
• InChI Key： QFNZROWGRTWJRE-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCCCOC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCCCOC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 876.46032
• Monoisotopic Mass: 876.46011900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 65
• Rotatable Bond Count: 24
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 915.9°C at 760 mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.58
• PSA: 80.44